Cas no 78210-66-9 (1-(2-Methyl-1H-imidazol-4-yl)ethanone)

1-(2-Methyl-1H-imidazol-4-yl)ethanone is a versatile heterocyclic compound featuring a methyl-substituted imidazole core with an acetyl functional group. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s imidazole moiety offers reactivity for further functionalization, while the acetyl group enhances its utility in condensation and cyclization reactions. It exhibits stability under standard handling conditions and is compatible with a range of solvents, facilitating its use in diverse synthetic applications. This compound is particularly useful in medicinal chemistry for the design of bioactive molecules targeting imidazole-based pharmacophores.
1-(2-Methyl-1H-imidazol-4-yl)ethanone structure
78210-66-9 structure
Product Name:1-(2-Methyl-1H-imidazol-4-yl)ethanone
CAS No:78210-66-9
MF:C6H8N2O
MW:124.1405210495
CID:551847
PubChem ID:13058848
Update Time:2025-05-27

1-(2-Methyl-1H-imidazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methyl-1H-imidazol-4-yl)ethanone
    • 1-(2-methyl-1H-imidazol-5-yl)ethanone
    • 4-Acetyl-2-methylimidazole
    • Ethanone,1-(2-methyl-1H-imidazol-5-yl)-
    • 1-(2-methyl-1H-imidazol-4-yl)-1-ethanone
    • 1-(2-methyl-1H-imidazol-4-yl)-ethanone
    • 1-(2-methyl-4-imidazolyl)ethanone
    • 2-Methyl-4-acetylimidazole
    • 2-Methyl-5-Acetylimidazole
    • 4-acetyl-2-methyl-1H-imidazole
    • AKOS006351228
    • AKOS015964982
    • 1(2-methyl-4-imidazolyl)ethanone
    • 1-(2-methyl-4-imidazolyl) ethanone
    • SCHEMBL889025
    • MZJZNADJWQEIIG-UHFFFAOYSA-N
    • DTXSID80516699
    • AKOS025394842
    • 1-(2-methyl-1H-imidazol-5-yl)ethan-1-one
    • 78210-66-9
    • Ethanone, 1-(2-methyl-1H-imidazol-4-yl)-
    • 1-(2-methyl-3H-imidazol-4-yl)-ethanone
    • FT-0692395
    • AB51549
    • DA-17838
    • MDL： MFCD00082202
    • Inchi： 1S/C6H8N2O/c1-4(9)6-3-7-5(2)8-6/h3H,1-2H3,(H,7,8)
    • InChI Key： MZJZNADJWQEIIG-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=CN=C(C)N1

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 134-135 ºC
  • Solubility: Dissolution (76 g/l) (25 º C),
  • PSA: 45.75000
  • LogP: 0.92070

1-(2-Methyl-1H-imidazol-4-yl)ethanone Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Methyl-1H-imidazol-4-yl)ethanone Pricemore >>

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